2,4-Dimethoxybenzyl isocyanate
Cat. No. B1600227
M. Wt: 193.2 g/mol
InChI Key: HDLWLDXVEAXTMM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08450479B2
Procedure details
To 2,4-dimethoxyphenylacetic acid (3.92 g, 20 mmol) in dry toluene (100 mL) was added dry triethylamine (2.93 mL, 4.2 mmol) and diphenyl phosphorylazide (4.31 mL, 4 mmol). The mixture was stirred at room temperature for 0.5 hours, and then heated at reflux for a further 3 hours. After cooling, the mixture was concentrated under reduced pressure and purified by distillation using an oil pump to give 2,4-dimethoxybenzyl isocyanate (2.31 g, 60%). IR vmax/cm−1 2243.
Yield
60%
Identifiers
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REACTION_CXSMILES
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[CH3:1][O:2][C:3]1[CH:8]=[C:7]([O:9][CH3:10])[CH:6]=[CH:5][C:4]=1[CH2:11]C(O)=O.C([N:17]([CH2:20]C)CC)C.C1(P(N=[N+]=[N-])(C2C=CC=CC=2)=[O:29])C=CC=CC=1>C1(C)C=CC=CC=1>[CH3:1][O:2][C:3]1[CH:8]=[C:7]([O:9][CH3:10])[CH:6]=[CH:5][C:4]=1[CH2:11][N:17]=[C:20]=[O:29]
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Inputs
Step One
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Name
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|
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Quantity
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3.92 g
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Type
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reactant
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Smiles
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COC1=C(C=CC(=C1)OC)CC(=O)O
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Name
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Quantity
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2.93 mL
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Type
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reactant
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Smiles
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C(C)N(CC)CC
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Name
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Quantity
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4.31 mL
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Type
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reactant
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Smiles
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C1(=CC=CC=C1)P(=O)(C1=CC=CC=C1)N=[N+]=[N-]
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Name
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Quantity
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100 mL
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Type
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solvent
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Smiles
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C1(=CC=CC=C1)C
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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The mixture was stirred at room temperature for 0.5 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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heated
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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at reflux for a further 3 hours
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Duration
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3 h
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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After cooling
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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the mixture was concentrated under reduced pressure
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DISTILLATION
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Type
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DISTILLATION
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Details
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purified by distillation
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Outcomes
Product
Details
Reaction Time |
0.5 h |
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Name
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|
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Type
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product
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Smiles
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COC1=C(CN=C=O)C=CC(=C1)OC
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 2.31 g | |
| YIELD: PERCENTYIELD | 60% | |
| YIELD: CALCULATEDPERCENTYIELD | 298.9% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
